Cas no 263396-43-6 (D-3-Cyanophenylalanine)

D-3-Cyanophenylalanine Properties

Names and Identifiers

• (R)-2-Amino-3-(3-cyanophenyl)propanoic acid
• H-D-Phe(3-CN)-OH
• 3-Cyano-D-Phenylalanine
• D-3-CN-Phe-OH 3-Cyano-D-Phenylalanine
• D-3-Cyanophe
• D-3-Cyanophenylalanine
• H-D-Leu-Phe-OH
• MFCD01631985
• ZHUOMTMPTNZOJE-SECBINFHSA-N
• (2R)-2-amino-3-(3-cyanophenyl)propanoic acid
• DS-4354
• SCHEMBL838038
• F12294
• A818393
• AKOS006346478
• 263396-43-6
• AM82765
• DTXSID201313848
• D-3-Cyanophenylalanine (H-D-Phe(3-CN)-OH)
• AC-9888
• D-Phenylalanine, 3-cyano-
• CS-0101211
• H-m-Cyano-D-Phe-OH
• D-3- Cyanophenylalanine
• +Expand

• MDL： MFCD01631985
• InChIKey： ZHUOMTMPTNZOJE-SECBINFHSA-N
• Inchi： 1S/C10H10N2O2/c11-6-8-3-1-2-7(4-8)5-9(12)10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m1/s1
• SMILES： OC([C@@H](CC1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 190.07400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 190.074
• Heavy Atom Count: 14
• Complexity: 256
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: _1.8
• Topological Polar Surface Area: 87.1A^2

Experimental Properties

• LogP: 1.21298
• PSA: 87.11000
• Refractive Index: 1.595
• Boiling Point: 382.5°Cat760mmHg
• Flash Point: 185.1°C
• Density: 1.28